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Compound of Interest

Compound Name: Candidone

Cat. No.: B3334416 Get Quote

An essential guide to the safe and environmentally responsible disposal of Candidone,

ensuring the safety of laboratory personnel and the protection of our ecosystems.

Candidone, a flavanone found in various plants, is a compound of interest in scientific

research. Due to its inherent ecotoxicity, proper disposal is not just a matter of laboratory best

practice but a critical component of environmental stewardship. This guide provides detailed,

step-by-step procedures for the safe handling and disposal of Candidone waste in a laboratory

setting.

Immediate Safety and Handling
Before beginning any procedure that involves Candidone, it is imperative to consult the Safety

Data Sheet (SDS) and be fully aware of its hazard profile. Personal Protective Equipment

(PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Handle Candidone in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.
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Candidone Properties and Hazards
Understanding the chemical and toxicological properties of Candidone is fundamental to its

safe management. The following table summarizes key data for Candidone.

Property Value

Chemical Formula C₂₂H₂₄O₄

Molar Mass 352.4 g/mol [1]

Appearance Solid

GHS Hazard Statements
H400: Very toxic to aquatic life[1]H410: Very

toxic to aquatic life with long lasting effects[1][2]

GHS Precautionary Statements

P273: Avoid release to the environment[1]

[2]P391: Collect spillage[1]P501: Dispose of

contents/container in accordance with local

regulations[1][2]

UN Number
3077 (Environmentally hazardous substance,

solid, n.o.s.)[2]

Step-by-Step Disposal Protocol
The primary principle for Candidone disposal is to treat it as hazardous waste. Under no

circumstances should Candidone or its contaminated materials be disposed of down the drain

or in regular trash.

1. Waste Segregation:

Solid Waste: All solid waste contaminated with Candidone, including unused or expired

product, contaminated PPE (gloves, etc.), weighing papers, and pipette tips, must be

collected in a designated, leak-proof, and clearly labeled hazardous waste container. The

label should read "Hazardous Waste: Candidone" and include the appropriate hazard

pictograms (e.g., environmental hazard).
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Liquid Waste: If Candidone is dissolved in a solvent, the resulting solution must be collected

in a separate, compatible, and clearly labeled hazardous liquid waste container. The label

should identify all chemical constituents, including the solvent. Do not mix with other, non-

compatible waste streams.

2. Spill Management:

In the event of a spill:

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large or in a poorly

ventilated area, evacuate personnel and restrict access.

Don Appropriate PPE: Wear the required PPE, including double-gloving if necessary.

Contain the Spill: For solid spills, carefully sweep or scoop the material to avoid generating

dust. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or a

commercial chemical spill kit).

Collect and Dispose: Place all contaminated absorbent material and cleaning supplies into

the designated "Hazardous Waste: Candidone" container.

Decontaminate: Clean the spill area with an appropriate solvent (e.g., ethanol or acetone),

collecting the cleaning materials as hazardous waste. Follow with a soap and water wash.

3. Final Disposal:

Storage: Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor. Adhere to all local, state, and federal regulations for

hazardous waste disposal.

Experimental Workflow for Disposal
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Candidone waste.
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Start: Handling Candidone

1. Identify Waste Type

2a. Solid Waste Disposal 2b. Liquid Waste Disposal

3. Final Disposal

Candidone Waste Generated
(Solid or Liquid)

Is the waste solid or
contaminated solid material?

Collect in a labeled
'Hazardous Solid Waste:

Candidone' container.

Yes

Collect in a labeled
'Hazardous Liquid Waste:

Candidone in [Solvent]' container.

No

Store sealed container in a
designated satellite accumulation area.

Arrange for pickup by
EHS or a licensed hazardous

waste contractor.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Candidone waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3334416?utm_src=pdf-body-img
https://www.benchchem.com/product/b3334416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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